Cas no 686745-00-6 ((2R,3S)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride)

• Product Name: (2R,3S)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
• CAS No: 686745-00-6
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• CID: 5309793
• Update Time: 2025-05-24

(2R,3S)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride

• Inchi： 1S/C11H15NO3.ClH/c1-7(10(12)11(13)14)8-3-5-9(15-2)6-4-8;/h3-7,10H,12H2,1-2H3,(H,13,14);1H/t7-,10+;/m0./s1
• InChI Key： PJYPIAPZWDWXKO-XQRIHRDZSA-N
• SMILES： [C@@H](C1C=CC(OC)=CC=1)(C)[C@@H](N)C(=O)O.Cl

Additional information on (2R,3S)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride

(2R,3S)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride: A Comprehensive Overview

The compound (2R,3S)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride, identified by the CAS number 686745-00-6, is a structurally complex amino acid derivative with significant potential in various fields of chemical and pharmaceutical research. This compound has garnered attention due to its unique stereochemistry and functional groups, which contribute to its diverse biological activities. Recent studies have highlighted its role in neuroprotection, anti-inflammatory effects, and potential applications in drug development.

The molecular structure of (2R,3S)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride comprises a butyric acid backbone with an amino group at the second carbon and a 4-methoxyphenyl group at the third carbon. The stereochemistry of the compound, specifically the (2R,3S) configuration, plays a crucial role in determining its pharmacokinetic properties and interactions with biological systems. The presence of the methoxy group on the aromatic ring introduces additional electronic effects, enhancing the compound's stability and bioavailability.

Recent research has focused on the neuroprotective effects of this compound. Studies have demonstrated that (2R,3S)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride exhibits potent antioxidant activity, which is critical in mitigating oxidative stress-associated neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier efficiently further underscores its potential as a therapeutic agent in central nervous system disorders.

In addition to its neuroprotective properties, this compound has shown promising anti-inflammatory effects. Preclinical studies indicate that it inhibits key inflammatory pathways, including COX-2 and NF-kB, which are implicated in chronic inflammatory conditions such as arthritis and cardiovascular diseases. The anti-inflammatory profile of (2R,3S)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride suggests its potential as a novel therapeutic option for managing inflammatory disorders.

The synthesis of (2R,3S)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride involves a multi-step process that includes stereo-selective synthesis and purification techniques to ensure high enantiomeric purity. Advanced chromatographic methods are employed to isolate the desired enantiomer, which is critical for maintaining the compound's biological activity and pharmacological profile.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. Molecular docking studies have revealed that (2R,3S)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride exhibits strong binding to GABA receptors and other neurotransmitter systems, further supporting its role in neuromodulation.

In conclusion, (2R,3S)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride (CAS No: 686745-00-6) is a versatile compound with significant potential in drug discovery and development. Its unique stereochemistry, functional groups, and diverse biological activities make it a valuable tool in addressing unmet medical needs across various therapeutic areas.